5-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-2-(o-tolyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C22H17N3O4/c1-14-4-2-3-5-16(14)17-11-18-22(27)24(8-9-25(18)23-17)12-19(26)15-6-7-20-21(10-15)29-13-28-20/h2-11H,12-13H2,1H3
• InChI Key: SRMMCSSQHVRYTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol
• CAS No.: 1428359-82-3

Description

5-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-2-(o-tolyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C22H17N3O4 and its molecular weight is 387.395. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Anti-inflammatory Activities : Compounds bearing pyrazole derivatives, similar in structure to the target compound, have been synthesized and evaluated for antimicrobial and anti-inflammatory activities. For instance, 1H-pyrazole derivatives containing an aryl sulfonate moiety demonstrated potential as antimicrobial agents against both Gram-positive and Gram-negative bacteria and showed significant anti-inflammatory properties (Kendre et al., 2013).

• Antibacterial Agents : Novel analogs with a pyrazol-5-one structure have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating potential applications in developing new antibacterial agents (Palkar et al., 2017).

• Anti-diabetic Studies : Benzimidazole-pyrazoline hybrid molecules have been studied for their anti-diabetic potential by inhibiting α-glucosidase, an enzyme involved in carbohydrate digestion. This suggests potential applications in the development of anti-diabetic medications (Ibraheem et al., 2020).

• Herbicidal Activity : Pyrazole benzophenone derivatives have been synthesized and shown to exhibit herbicidal activity, indicating potential use in agricultural research for weed control (Fu et al., 2017).

• Antimicrobial and Anti-tubercular Activities : Novel benzimidazole–oxadiazole hybrid molecules were synthesized and displayed potent antimicrobial and anti-tubercular activities, suggesting their use in combating infectious diseases (Shruthi et al., 2016).

Structural and Physicochemical Studies

• Structural Elucidation : X-ray crystallography and other spectral analyses have been employed to elucidate the structures of novel pyrazole derivatives, providing insights into the relationship between structure and activity (Naveen et al., 2018).

• Photophysical and Chemosensory Applications : Synthesized pyrazoline derivatives have been explored for their photophysical properties and potential as fluorescent chemosensors for metal ion detection, which could have implications in environmental monitoring and biochemistry (Khan, 2020).